1-(5-bromopyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C10H8BrN3O2
• Molecular Weight: 282.09 g/mol
• IUPAC Name: 1-(5-bromopyridin-2-yl)-5-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C10H8BrN3O2/c1-6-8(10(15)16)5-13-14(6)9-3-2-7(11)4-12-9/h2-5H,1H3,(H,15,16)
• InChI Key: MZFGUKZCTKDTCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=NC=C(C=C2)Br)C(=O)O

Description

1-(5-bromopyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C10H8BrN3O2 and its molecular weight is 282.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(5-Bromopyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylic acid ethyl ester (3.1 g) was added to ethanol (20 ml), water (10 ml) and 4N aqueous solution of sodium hydroxide (10 ml), stirred at 80° C. for five hours, and the solvent was evaporated in vacuo. 1N Hydrochloric acid aqueous solution was added to the residue at 0° C. and the precipitated solid was washed with water to give the titled compound (1.78 g) as a white solid.